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Compound of Interest

Compound Name: Calcium picrate

Cat. No.: B104147

An In-depth Technical Guide to the Solubility of Calcium Picrate in Organic Solvents

Introduction

Calcium picrate (C12H4CaNesO14) is the calcium salt derived from picric acid. Its solubility
characteristics in various organic solvents are of fundamental importance for its synthesis,
purification, handling, and application in fields such as chemical manufacturing and
pyrotechnics. This technical guide provides a comprehensive overview of the known solubility
properties of calcium picrate in organic media, details established experimental protocols for
the precise determination of its solubility, and presents a visual workflow for these experimental
procedures. This document is intended for researchers, chemists, and professionals in drug
development and materials science who require a thorough understanding of the behavior of
this energetic salt in non-aqueous systems.

Physicochemical Properties of Calcium Picrate

A foundational understanding of the physicochemical properties of calcium picrate is essential
for interpreting its solubility behavior.
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Property Value

IUPAC Name calcium bis(2,4,6-trinitrophenolate)
CAS Number 16824-78-5

Molecular Formula C12H4CaNeO14

Molecular Weight 496.27 g/mol

Appearance Yellowish crystalline solid

) Can exist in hydrated forms, which may affect
Hydration .
solubility.

Solubility of Calcium Picrate in Organic Solvents

Comprehensive quantitative solubility data for calcium picrate across a wide array of organic
solvents is not extensively reported in the available scientific literature. However, qualitative
information and the general principles of solubility for ionic compounds provide valuable
insights.

Qualitative Solubility Profile:

o Acetone: Calcium picrate has been noted to be soluble in acetone. This property is often
exploited during its purification, where crude calcium picrate is dissolved in acetone to
facilitate the removal of insoluble contaminants through filtration.

« Ethanol-Water Mixtures: The use of ethanol-water mixtures has been shown to enhance the
solubility and improve the crystallization kinetics of calcium picrate. This suggests that while
solubility in absolute ethanol may be limited, the presence of water significantly increases its
solubility.

Data Presentation: Quantitative Solubility

The following table summarizes the currently available quantitative solubility data for calcium
picrate in common organic solvents. The lack of specific values underscores a notable gap in
the existing chemical literature.
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. Solubility (
Chemical Temperature
Solvent g/100g of Reference
Formula (°C)
solvent)
Methanol CHsOH 25 Not Available -
Ethanol C2HsOH 25 Not Available -
Soluble
Acetone CHsCOCHs 25 (quantitative data -
not available)
Chloroform CHCIs 25 Not Available -
Dichloromethane  CH2Clz 25 Not Available -
Tetrahydrofuran CaHsO 25 Not Available -
Acetonitrile CHsCN 25 Not Available -

Experimental Protocols for Solubility Determination

For researchers aiming to quantify the solubility of calcium picrate, several robust
experimental methodologies can be employed. The selection of a suitable protocol will depend
on the anticipated solubility range and the analytical capabilities available.

Gravimetric Method

This classical method is highly reliable for determining the solubility of non-volatile solutes like
calcium picrate in volatile organic solvents.

Methodology:

e Preparation of Saturated Solution: An excess amount of finely powdered calcium picrate is
added to a known volume or mass of the organic solvent in a sealed, temperature-controlled
vessel.

o Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or a shaker bath) at a
constant temperature for an extended period (typically 24-48 hours) to ensure that
equilibrium between the dissolved and undissolved solute is achieved.
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» Phase Separation: The agitation is stopped, and the undissolved solid is allowed to
sediment. A clear aliquot of the supernatant is carefully withdrawn using a pipette, ensuring
no solid particles are transferred. Filtration through a syringe filter may be employed for
complete removal of solids.

e Solvent Evaporation: The accurately measured volume or mass of the saturated solution is
transferred to a pre-weighed, dry container. The solvent is then carefully evaporated under a
gentle stream of inert gas or in a vacuum oven at a temperature that will not cause
decomposition of the calcium picrate.

o Mass Determination of Solute: After complete removal of the solvent, the container with the
dried calcium picrate residue is cooled in a desiccator and weighed. The mass of the
dissolved calcium picrate is determined by difference.

o Calculation of Solubility: The solubility is then calculated and can be expressed in various
units, such as grams of solute per 100 g of solvent ( g/100g ) or moles per liter (mol/L).

Spectrophotometric Method

Given the chromophoric nature of the picrate anion, UV-Visible spectrophotometry offers a
sensitive method for determining the concentration of dissolved calcium picrate.

Methodology:

o Preparation of Calibration Standards: A series of standard solutions of calcium picrate with
precisely known concentrations are prepared in the organic solvent of interest.

o Measurement of Absorbance: The absorbance of each standard solution is measured at the
wavelength of maximum absorbance (Amax) for the picrate anion in that solvent.

o Construction of Calibration Curve: A calibration curve is generated by plotting absorbance
versus concentration. The relationship should be linear in the concentration range of interest,
following the Beer-Lambert law.

e Analysis of Saturated Solution: A saturated solution of calcium picrate is prepared and
equilibrated as described in the gravimetric method. A clear aliquot is withdrawn and, if

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b104147?utm_src=pdf-body
https://www.benchchem.com/product/b104147?utm_src=pdf-body
https://www.benchchem.com/product/b104147?utm_src=pdf-body
https://www.benchchem.com/product/b104147?utm_src=pdf-body
https://www.benchchem.com/product/b104147?utm_src=pdf-body
https://www.benchchem.com/product/b104147?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

necessary, accurately diluted with the pure solvent to bring its absorbance within the linear
range of the calibration curve.

o Determination of Concentration: The absorbance of the (diluted) sample is measured at
Amax, and its concentration is determined from the calibration curve.

o Calculation of Solubility: The solubility of calcium picrate in the saturated solution is
calculated, accounting for any dilution performed.

Mandatory Visualization

The following diagram illustrates a generalized workflow for the experimental determination of
solubility.
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Caption: A generalized experimental workflow for determining the solubility of a solid in a liquid
solvent.

 To cite this document: BenchChem. [Solubility of Calcium picrate in organic solvents.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104147#solubility-of-calcium-picrate-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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